![molecular formula C10H11Cl2NO B185128 N-(3,4-dichlorophenyl)butanamide CAS No. 2150-95-0](/img/structure/B185128.png)
N-(3,4-dichlorophenyl)butanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3,4-dichlorophenyl)butanamide, also known as Baclofen, is a chemical compound that is commonly used in scientific research. It is a derivative of gamma-aminobutyric acid (GABA) and acts as an agonist at GABA-B receptors. Baclofen has been studied extensively for its potential therapeutic uses, particularly in the treatment of neurological disorders such as spasticity and epilepsy. In
Scientific Research Applications
N-(3,4-dichlorophenyl)butanamide has a wide range of scientific research applications, particularly in the field of neuroscience. It has been studied for its potential therapeutic uses in the treatment of neurological disorders such as spasticity, epilepsy, and addiction. This compound has also been studied for its potential use as a neuroprotective agent in the treatment of traumatic brain injury and stroke.
Mechanism of Action
N-(3,4-dichlorophenyl)butanamide acts as an agonist at GABA-B receptors, which are located in the central nervous system. When this compound binds to these receptors, it causes a decrease in the release of neurotransmitters such as dopamine and glutamate, resulting in a decrease in neuronal excitability. This mechanism of action is thought to be responsible for this compound's therapeutic effects in the treatment of neurological disorders.
Biochemical and Physiological Effects:
This compound has a number of biochemical and physiological effects, including a decrease in muscle spasticity, a decrease in seizure activity, and a decrease in drug craving and withdrawal symptoms. This compound has also been shown to have neuroprotective effects in animal models of traumatic brain injury and stroke.
Advantages and Limitations for Lab Experiments
N-(3,4-dichlorophenyl)butanamide has a number of advantages for use in lab experiments, including its well-characterized mechanism of action and its availability as a pure compound. However, this compound also has some limitations, including its potential for off-target effects and its limited solubility in aqueous solutions.
Future Directions
There are a number of future directions for research on N-(3,4-dichlorophenyl)butanamide, including the development of more selective GABA-B receptor agonists, the investigation of this compound's potential as a treatment for other neurological disorders such as Parkinson's disease and multiple sclerosis, and the exploration of this compound's potential as a neuroprotective agent in the treatment of traumatic brain injury and stroke. Additionally, more research is needed to fully understand the biochemical and physiological effects of this compound and its potential for off-target effects.
Synthesis Methods
N-(3,4-dichlorophenyl)butanamide can be synthesized using a variety of methods, including the reaction of 3,4-dichlorophenylacetic acid with butylamine in the presence of a coupling agent such as dicyclohexylcarbodiimide. This method results in the formation of this compound as a white crystalline powder.
properties
CAS RN |
2150-95-0 |
---|---|
Molecular Formula |
C10H11Cl2NO |
Molecular Weight |
232.1 g/mol |
IUPAC Name |
N-(3,4-dichlorophenyl)butanamide |
InChI |
InChI=1S/C10H11Cl2NO/c1-2-3-10(14)13-7-4-5-8(11)9(12)6-7/h4-6H,2-3H2,1H3,(H,13,14) |
InChI Key |
NNIIRGXUFKHOKI-UHFFFAOYSA-N |
SMILES |
CCCC(=O)NC1=CC(=C(C=C1)Cl)Cl |
Canonical SMILES |
CCCC(=O)NC1=CC(=C(C=C1)Cl)Cl |
Other CAS RN |
2150-95-0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.